molecular formula C6H5BrF2N2 B8611872 3-Pyridinamine, 2-bromo-6-(difluoromethyl)-

3-Pyridinamine, 2-bromo-6-(difluoromethyl)-

Cat. No. B8611872
M. Wt: 223.02 g/mol
InChI Key: HYSVRTKSTONAPC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Pyridinamine, 2-bromo-6-(difluoromethyl)- is a useful research compound. Its molecular formula is C6H5BrF2N2 and its molecular weight is 223.02 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Pyridinamine, 2-bromo-6-(difluoromethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Pyridinamine, 2-bromo-6-(difluoromethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-Pyridinamine, 2-bromo-6-(difluoromethyl)-

Molecular Formula

C6H5BrF2N2

Molecular Weight

223.02 g/mol

IUPAC Name

2-bromo-6-(difluoromethyl)pyridin-3-amine

InChI

InChI=1S/C6H5BrF2N2/c7-5-3(10)1-2-4(11-5)6(8)9/h1-2,6H,10H2

InChI Key

HYSVRTKSTONAPC-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC(=C1N)Br)C(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of the compound obtained in Step D (2.1 g) and N-bromo-succinimide (2.56 g) in acetonitrile (50 ml) was stirred at 0° C. for 10 minutes. The reaction mixture was poured into water and extracted several times with ethyl acetate. The combined organic layers were washed with brine, dried over sodium sulfate and then concentrated in vacuo. Chromatography on silica gel (eluent: hexane/ethyl acetate 1:1) afforded 2-bromo-6-difluoromethyl-pyridin-3-yl-amine (2.5 g) as a solid. MS (ES+) 223/225 (MH+); 1H NMR (400 MHz, CDCl3) 4.38 (br s, 2H), 6.52 (t, 1H), 7.08 (d, 1H), 7.41 (d, 1H).
Quantity
2.1 g
Type
reactant
Reaction Step One
Quantity
2.56 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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